Cas no 1805465-54-6 (Ethyl 2-chloromethyl-5-cyano-3-(difluoromethoxy)benzoate)

• Product Name: Ethyl 2-chloromethyl-5-cyano-3-(difluoromethoxy)benzoate
• CAS No: 1805465-54-6
• MF: C₁₂H₁₀ClF₂NO₃
• MW: 289.662509441376
• CID: 4948403
• Update Time: 2025-05-23

Ethyl 2-chloromethyl-5-cyano-3-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloromethyl-5-cyano-3-(difluoromethoxy)benzoate

• Inchi： 1S/C12H10ClF2NO3/c1-2-18-11(17)8-3-7(6-16)4-10(9(8)5-13)19-12(14)15/h3-4,12H,2,5H2,1H3
• InChI Key： SSYJGBQPGSJPJG-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC(C#N)=CC=1C(=O)OCC)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 358
• XLogP3: 3.2
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 2-chloromethyl-5-cyano-3-(difluoromethoxy)benzoate

Comprehensive Overview of Ethyl 2-chloromethyl-5-cyano-3-(difluoromethoxy)benzoate (CAS No. 1805465-54-6)

Ethyl 2-chloromethyl-5-cyano-3-(difluoromethoxy)benzoate (CAS No. 1805465-54-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its unique difluoromethoxy and cyano functional groups, plays a pivotal role in the synthesis of bioactive molecules. Its molecular structure, combining a chloromethyl moiety with a benzoate backbone, makes it a versatile intermediate for designing novel compounds with potential applications in drug discovery and crop protection.

In recent years, the demand for fluorinated compounds like Ethyl 2-chloromethyl-5-cyano-3-(difluoromethoxy)benzoate has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its difluoromethoxy group, which mimics the properties of a hydroxyl group while offering improved resistance to enzymatic degradation. This feature aligns with the growing trend of fluorine incorporation in medicinal chemistry, a topic frequently searched in academic and industrial forums. The compound's cyano group further expands its utility, enabling diverse chemical transformations such as nucleophilic additions or cyclizations.

The synthesis and applications of CAS No. 1805465-54-6 are often discussed in the context of green chemistry and sustainable synthesis. With increasing environmental concerns, scientists are exploring eco-friendly protocols to produce such intermediates, minimizing hazardous byproducts. Questions like "How to optimize the yield of Ethyl 2-chloromethyl-5-cyano-3-(difluoromethoxy)benzoate?" or "What catalysts are compatible with its chloromethyl group?" are commonly encountered in research databases, reflecting the compound's technical relevance.

From a commercial perspective, Ethyl 2-chloromethyl-5-cyano-3-(difluoromethoxy)benzoate is cataloged by major chemical suppliers as a high-purity building block. Its storage and handling require anhydrous conditions to preserve the reactivity of the chloromethyl functionality. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity, addressing another frequent query: "How to characterize CAS No. 1805465-54-6?" These methodologies ensure compliance with stringent quality standards demanded by end-users.

Looking ahead, the compound's potential extends to bioconjugation and prodrug development, areas gaining traction in targeted therapy research. Its benzoate core allows for facile modifications, making it a candidate for antibody-drug conjugates (ADCs) or controlled-release formulations. Such applications resonate with the rising interest in precision medicine, a hot topic in both scientific literature and public discourse.

In summary, Ethyl 2-chloromethyl-5-cyano-3-(difluoromethoxy)benzoate (CAS No. 1805465-54-6) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted reactivity, coupled with the strategic placement of fluorine and cyano groups, positions it as a valuable asset for researchers tackling challenges in life sciences and material engineering. As exploration continues, this compound is poised to contribute to breakthroughs aligned with global priorities like sustainability and healthcare advancement.